Cas no 890839-15-3 (2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is a boronic acid derivative featuring a methylamino substituent and a benzoic acid moiety. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group enhances stability and reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions for constructing biaryl systems. The carboxylic acid functionality allows further derivatization, broadening its utility in medicinal chemistry and materials science. Its structural features facilitate selective transformations while maintaining compatibility with diverse reaction conditions. This compound is particularly useful in synthesizing complex molecules, including pharmaceuticals and agrochemicals, due to its balanced reactivity and stability under typical cross-coupling conditions.

2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid structure

890839-15-3 structure

Product Name:2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

CAS No:890839-15-3

MF:C₁₄H₂₀BNO₄

MW:277.12390422821

MDL:MFCD22493829

CID:2112344

Update Time:2025-05-20

2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzoic acid
- 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
- MDL： MFCD22493829
- Inchi： 1S/C14H20BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-7-10(12(17)18)11(8-9)16-5/h6-8,16H,1-5H3,(H,17,18)
- InChI Key： FFUKAOSOQKRHEW-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C(=O)O)=C(C=2)NC)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 369
Topological Polar Surface Area: 67.8

2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1198394-1g	4-Carboxy-3-(methylamino)phenylboronic Acid Pinacol Ester	890839-15-3	95%	1g	$1000	2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529286-1g	2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid	890839-15-3	98%	1g	￥7862.00	2024-04-26
eNovation Chemicals LLC	Y1198394-1g	4-Carboxy-3-(methylamino)phenylboronic Acid Pinacol Ester	890839-15-3	95%	1g	$1000	2025-02-21
eNovation Chemicals LLC	Y1198394-1g	4-Carboxy-3-(methylamino)phenylboronic Acid Pinacol Ester	890839-15-3	95%	1g	$1000	2025-02-19

2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Related Categories

Additional information on 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

Introduction to 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid (CAS No 890839-15-3)

The compound2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, identified by the CAS number890839-15-3, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzoic acid backbone with a methylamino group at the 2-position and a tetramethyl-dioxaborolane substituent at the 4-position. These functional groups confer the compound with distinctive chemical reactivity and physical properties.

Recent studies have highlighted the importance ofdioxaborolane groups in enhancing the stability and reactivity of organic compounds. The tetramethyl substitution pattern in this compound further stabilizes the dioxaborolane ring through steric hindrance and electronic effects. This makes2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid a promising candidate for applications in catalysis and materials synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by the introduction of the methylamino and dioxaborolane groups. Researchers have explored various methodologies to optimize the synthesis pathway, including transition-metal-catalyzed coupling reactions and boron-based cross-coupling techniques. These advancements have significantly improved the yield and purity of the compound.

In terms of applications,2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid has shown potential in drug discovery due to its ability to act as a bioisostere or pharmacophore mimic in medicinal chemistry. The methylamino group contributes to hydrogen bonding capabilities while the dioxaborolane moiety provides unique electronic properties that can influence drug-target interactions.

Moreover,dioxaborolane-containing compounds are increasingly being investigated for their role in boron-based therapeutics and diagnostics. The tetramethyl substitution pattern in this compound not only enhances its stability but also makes it compatible with various biological systems. This dual functionality positions it as a valuable tool in both academic research and industrial development.

In conclusion,CAS No 890839-15-3, or2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, represents an exciting advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a subject of ongoing research interest as scientists continue to explore its full potential in drug discovery and materials science.